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Compound of Interest

3-Benzyloxybenzaldehyde-alpha-

Compound Name:
D1

Cat. No.: B12297330

Get Quote

Executive Summary

3-Benzyloxybenzaldehyde-alpha-D1 is the selectively deuterated isotopologue of 3-
benzyloxybenzaldehyde, where the formyl hydrogen is replaced by deuterium (

H). This compound serves as a critical probe in mechanistic toxicology and medicinal
chemistry, particularly for investigating Aldehyde Dehydrogenase (ALDH) activity and metabolic
stability.

By exploiting the Kinetic Isotope Effect (KIE), this deuterated analog allows researchers to
determine rate-limiting steps in oxidation pathways without altering the steric environment of
the pharmacophore. This guide outlines the definitive spectroscopic signatures required to
validate the structural integrity and isotopic enrichment (>98 atom% D) of the compound.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10]
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Property Specification

3-(Benzyloxy)benzaldehyde-

Chemical Name

Molecular Formula

Molecular Weight 213.25 g/mol (vs. 212.24 for non-deuterated)
Exact Mass 213.0899
Appearance White to pale cream crystalline solid
Melting Point 56-58 °C (Consistent with parent)
Soluble in
Solubility , DMSO-

, MeOH; Insoluble in water

Synthesis & Production Logic

To ensure high isotopic purity (>98% D) at the formyl position, a Metal-Halogen Exchange
protocol using DMF-

is the superior methodology compared to H/D exchange, which often suffers from back-
exchange.

Experimental Protocol: DMF- Formylation

» Reagents: 3-Benzyloxybromobenzene (1.0 eq),
-BuLi (1.1 eq), DMF-
(1.2 eq, >99.5% D), THF (anhydrous).

e Lithiation: Cool THF solution of 3-benzyloxybromobenzene to -78 °C. Add
-BuLi dropwise. Stir for 30 min to generate the aryllithium intermediate.

¢ Quench: Rapidly add DMF-
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. The deuterated formyl group is transferred from the perdeuterated amide.

e Hydrolysis: Warm to 0 °C and quench with aqueous

 Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).

Reaction Pathway Visualization
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3-Benzyloxy- n-BuLi, THF
Ll
(-78°C) Salt benzaldehyde-alpha-D1

bromobenzene

-

DMF-d7
(Electrophile)

Click to download full resolution via product page

Caption: Figure 1. High-fidelity synthesis via cryogenic lithiation and DMF-d7 trapping to ensure
exclusive alpha-deuteration.

Spectroscopic Characterization

The validation of 3-Benzyloxybenzaldehyde-alpha-D1 relies on the absence of standard
aldehyde signals and the appearance of isotope-specific coupling patterns.

A. Nuclear Magnetic Resonance (NMR)[3][4]
1. Proton NMR (

H NMR)

The most diagnostic feature is the silent formyl region.

o Parent (
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): Sharp singlet at
9.95 ppm.

o Deuterated (

): Complete disappearance of the signal at
9.95 ppm.

o Integration Check: The ratio of aromatic protons to the benzylic methylene (
) must remain 9:2. Any residual signal at 9.95 ppm quantifies the % non-deuterated impurity.
Table 1: Comparative

H NMR Data (400 MHz,

)
Position (ppm) Multiplicity Integral Assignment
CHO (
Silent -- OH C-D (Formyl)
)
Ar-H (2) 7.48 S 1H Ortho to CHO
Meta/Para to
Ar-H (4,5,6) 7.30-7.45 m 3H
CHO
Ph-H (Benzyl) 7.30-7.45 m 5H Benzyloxy Ring
Benzyl 5.15 s 2H

2. Carbon-13 NMR (

C NMR)

Deuterium (
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) couples to carbon, splitting the carbonyl signal into a triplet (
).
e Parent (
): Singlet at
192.1 ppm.
e Deuterated (
): 1:1:1 Triplet at
191.8 ppm.

e Coupling Constant:

Hz.

Isotope Shift: Upfield shift of ~0.3 ppm due to the heavier mass of D.

B. Mass Spectrometry (MS)

Mass spectrometry provides definitive confirmation of the mass shift (+1 Da).

Table 2: EI-MS Fragmentation Analysis
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m/z ( m/z (
lon Fragment Mechanistic Insight
) )
Molecular lon ( Confirmation of D-
212 213 , _
) incorporation.
Loss of the formyl H/D
radical. Both converge
/ 211 211 to the same cation (
).
Loss of the formyl
/ 183 183 group entirely. Mass
remains unchanged.
Benzyl fragment (
Tropylium lon 91 91 ) derived from the

benzyloxy group.
Unchanged.

Quality Control Rule: The abundance of

212 (residual parent) relative to 213 determines isotopic purity.

C. Infrared Spectroscopy (IR)

The vibrational frequency of the C-H bond shifts significantly upon deuteration due to the

reduced mass effect (

).

e C-H Stretch (Aldehyde): The characteristic "Fermi doublet” (2720 & 2820 cm

) disappears.

e C-D Stretch: A new, weaker band appears at 2050-2100 cm
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e C=O0 Stretch: Shifts slightly to lower wavenumber (e.g., 1695 cm

1692 cm

) due to coupling with the heavier D atom.

Applications & Logic
Metabolic Stability Studies

3-Benzyloxybenzaldehyde is a scaffold for ALDH1AS3 inhibitors [1]. The alpha-deuterated
analog is used to block the primary metabolic pathway: oxidation to 3-benzyloxybenzoic acid.

e Logic: The C-D bond is stronger than the C-H bond. If C-H bond cleavage is the rate-limiting
step (Primary Kinetic Isotope Effect,

), the deuterated compound will show significantly extended half-life (

) in microsomal stability assays.

Signal Pathway: Metabolic Blockade
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Caption: Figure 2. Deuterium substitution increases activation energy for ALDH-mediated
oxidation, slowing metabolic clearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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